Cas no 1806763-00-7 (2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1806763-00-7
• MF: C₈H₈F₅N₃O₃S
• MW: 321.224437713623
• CID: 4843357
• Update Time: 2025-06-07

2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C8H8F5N3O3S/c9-7(10)5-4(19-8(11,12)13)2-16-3(1-14)6(5)20(15,17)18/h2,7H,1,14H2,(H2,15,17,18)
• InChI Key： BWCGRSQTJWUQKU-UHFFFAOYSA-N
• SMILES： S(C1C(CN)=NC=C(C=1C(F)F)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 0.1
• Topological Polar Surface Area: 117

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806763-00-7) and Its Applications in Modern Chemical Biology

2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide, identified by the CAS number 1806763-00-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core substituted with an aminomethyl group, a difluoromethyl group, and a trifluoromethoxy group, along with a sulfonamide moiety at the 3-position, exhibits a unique set of chemical and biological properties that make it a valuable candidate for various applications.

The structural features of 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide contribute to its versatility in drug design and molecular recognition. The presence of the aminomethyl group provides a site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. This functionality is particularly useful in the development of targeted therapies, where specific interactions with biological targets are required.

The difluoromethyl and trifluoromethoxy substituents introduce electron-withdrawing effects and enhance lipophilicity, which are critical factors in determining the pharmacokinetic properties of drug candidates. These groups are often incorporated into molecules to improve metabolic stability and binding affinity. In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding.

The sulfonamide group at the 3-position of the pyridine ring further enhances the compound's potential as a bioactive molecule. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide moiety can interact with biological targets through hydrogen bonding, making it an effective tool for designing molecules that disrupt or modulate specific pathways.

Recent research has highlighted the importance of 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide in the development of novel therapeutic agents. Studies have demonstrated its potential as a scaffold for small-molecule inhibitors targeting various enzymes and receptors involved in human diseases. For instance, its structural motif has been explored in the design of inhibitors for enzymes such as kinases and proteases, which are key players in cancer signaling pathways.

One notable application of this compound is in the field of oncology. The pyridine scaffold is frequently used in anticancer drug discovery due to its ability to mimic natural biomolecules and interact with biological targets. The specific substitution pattern of 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide allows it to bind selectively to cancer-related proteins, inhibiting their activity and thereby suppressing tumor growth. Preliminary studies have shown promising results in cell-based assays, indicating its potential as a lead compound for further development.

In addition to its applications in oncology, this compound has also been investigated for its role in infectious disease treatment. The sulfonamide group is known to exhibit antimicrobial properties, making it an attractive candidate for developing new antibiotics or antiviral agents. Researchers have explored derivatives of 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide as potential inhibitors of bacterial enzymes essential for survival and replication.

The synthesis of 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled researchers to streamline the synthetic route, improving yield and purity. These advancements are crucial for facilitating further research and development efforts.

The pharmacological profile of 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide is being actively studied to understand its mechanism of action and potential side effects. Computational modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These studies provide valuable insights into its binding affinity, selectivity, and metabolic stability, which are critical factors in drug development.

Future directions in research on 2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide include exploring its potential in combination therapies and investigating its efficacy in preclinical models. Combination therapies involve using multiple drugs that target different aspects of a disease process, often leading to synergistic effects that enhance treatment outcomes. Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human clinical trials.

In conclusion,2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806763-00-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for designing novel therapeutic agents targeting various diseases, particularly cancer and infectious diseases. As research continues to uncover new applications for this compound,2-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-sulfonamide is poised to play an important role in the development of next-generation medicines.